Cas no 81202-52-0 (6''-O-Malonyl-Trifolin)

• Product name: 6''-O-Malonyl-Trifolin
• CAS No: 81202-52-0
• MF: C₂₄H₂₂O₁₄
• MW: 534.423
• CID: 2074847

6''-O-Malonyl-Trifolin Chemical and Physical Properties

Names and Identifiers

• 6''-O-Malonyl-Trifolin
• Kaempferol 3-(6''-malonylgalactoside)

• Inchi： InChI=1S/C24H22O14/c25-10-3-1-9(2-4-10)22-23(19(32)17-12(27)5-11(26)6-13(17)36-22)38-24-21(34)20(33)18(31)14(37-24)8-35-16(30)7-15(28)29/h1-6,14,18,20-21,24-27,31,33-34H,7-8H2,(H,28,29)
• InChI Key： XEXCLTHHXIWUHO-UHFFFAOYSA-N
• SMILES： OC1C(COC(=O)CC(O)=O)OC(Oc2c(oc3cc(O)cc(O)c3c2=O)-c2ccc(O)cc2)C(O)C1O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• XLogP3: -0.157